Cas no 493-03-8 (Naphthalene,1,2,3,4,5,6,7,8-octahydro-)

• Product Name: Naphthalene,1,2,3,4,5,6,7,8-octahydro-
• CAS No: 493-03-8
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 330739
• PubChem ID: 79026
• Update Time: 2025-10-31

Naphthalene,1,2,3,4,5,6,7,8-octahydro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4,5,6,7,8-octahydro-
• 1,2,3,4,5,6,7,8-Octahydro-naphthalene
• 1,2,3,4,5,6,7,8-OCTAHYDRONAPHTHALENE
• 2,3,4,5,6,7,8,10-octahydronaphthalene
• 9,10-Octalin
• Bicyclo<4.4.0>dec-1(6)-ene
• ZKZCHOVDCNLSKG-UHFFFAOYSA-N
• CS-0452903
• 9,10-dehydrodecalin
• 493-03-8
• DTXSID30197755
• FT-0653311
• Naphthalene, 1,2,3,4,5,6,7,8-octahydro-
• InChI=1/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H
• G86202
• inverted exclamation markY70% (GC)

• MDL： MFCD00029169
• Inchi： 1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-8H2
• InChI Key： ZKZCHOVDCNLSKG-UHFFFAOYSA-N
• SMILES： C12CCCCC=1CCCC2

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.43100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons
• Other Chemical Reagents

Additional information on Naphthalene,1,2,3,4,5,6,7,8-octahydro-

Chemical Profile of Naphthalene,1,2,3,4,5,6,7,8-octahydro (CAS No. 493-03-8)

Naphthalene,1,2,3,4,5,6,7,8-octahydro, chemically known by its CAS number 493-03-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This fully hydrogenated derivative of naphthalene exhibits unique structural and functional properties that make it a valuable intermediate in synthesizing various bioactive molecules. The compound's molecular structure consists of a fully saturated eight-membered ring system, which distinguishes it from its parent hydrocarbon and imparts distinct reactivity patterns suitable for further chemical modifications.

The synthesis and application of Naphthalene,1,2,3,4,5,6,7,8-octahydro have garnered considerable attention in recent years due to its potential in drug development. Researchers have explored its utility as a precursor in the preparation of complex heterocyclic scaffolds, which are prevalent in modern medicinal chemistry. The fully hydrogenated nature of this compound provides a stable framework that can be selectively functionalized at various positions to introduce pharmacophores essential for therapeutic activity.

Recent studies have highlighted the role of Naphthalene,1,2,3,4,5,6,7,8-octahydro in the development of novel pharmacological agents. For instance, derivatives of this compound have been investigated for their potential antitumor and anti-inflammatory properties. The structural flexibility offered by the fully saturated ring system allows for the creation of molecules that can interact with biological targets with high specificity. This has led to interest in exploring its applications in oncology and immunology research.

The chemical properties of Naphthalene,1,2,3,4,5,6,7,8-octahydro make it an attractive candidate for further functionalization through various organic transformations. These include hydrogenation reactions to introduce additional double bonds or alkylation processes to expand the molecular size and complexity. Such modifications are crucial for tailoring the compound's pharmacokinetic and pharmacodynamic profiles to meet specific therapeutic requirements.

In addition to its pharmaceutical applications, Naphthalene,1,2,3,4,5,6,7,8-octahydro has shown promise in materials science. The compound's ability to act as a building block for more complex structures has been leveraged in the design of advanced polymers and liquid crystals. These materials exhibit enhanced thermal stability and mechanical strength when incorporating derivatives of Naphthalene,1,2,3,4,5,6,7,8-octahydro into their formulations.

The industrial production of Naphthalene,1,2,3,4,5,6,7,8-octahydro is typically achieved through catalytic hydrogenation processes that convert naphthalene into its fully saturated form. Advances in catalytic systems have improved the efficiency and selectivity of these reactions， enabling larger-scale production with minimal byproduct formation. This has been instrumental in meeting the growing demand for this compound in both academic and industrial settings.

From a regulatory perspective， Naphthalene,1,2,3,4,5,*